Cas no 2228827-75-4 (2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one)
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one
- 2228827-75-4
- EN300-1735043
-
- Inchi: 1S/C9H17NOS/c1-6(10)8(11)7-4-5-12-9(7,2)3/h6-7H,4-5,10H2,1-3H3
- InChI Key: WFYZSJLRJBHDQH-UHFFFAOYSA-N
- SMILES: S1CCC(C(C(C)N)=O)C1(C)C
Computed Properties
- Exact Mass: 187.10308534g/mol
- Monoisotopic Mass: 187.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.4Ų
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1735043-0.05g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 0.05g |
$1428.0 | 2023-09-20 | ||
| Enamine | EN300-1735043-0.1g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 0.1g |
$1496.0 | 2023-09-20 | ||
| Enamine | EN300-1735043-0.25g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 0.25g |
$1564.0 | 2023-09-20 | ||
| Enamine | EN300-1735043-0.5g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 0.5g |
$1632.0 | 2023-09-20 | ||
| Enamine | EN300-1735043-1.0g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 1g |
$1701.0 | 2023-06-04 | ||
| Enamine | EN300-1735043-2.5g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 2.5g |
$3332.0 | 2023-09-20 | ||
| Enamine | EN300-1735043-5.0g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 5g |
$4930.0 | 2023-06-04 | ||
| Enamine | EN300-1735043-10.0g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 10g |
$7312.0 | 2023-06-04 | ||
| Enamine | EN300-1735043-1g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 1g |
$1701.0 | 2023-09-20 | ||
| Enamine | EN300-1735043-5g |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one |
2228827-75-4 | 5g |
$4930.0 | 2023-09-20 |
2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one
Research Brief on 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one (CAS: 2228827-75-4): Recent Advances and Applications
The compound 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one (CAS: 2228827-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiolane ring structure and amino-ketone functional groups, has shown promising potential in various therapeutic applications, including neuropharmacology and metabolic disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its therapeutic utility.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one, highlighting its enantioselective synthesis and purification techniques. The researchers employed advanced chiral chromatography and NMR spectroscopy to ensure high purity and stereochemical integrity, which are critical for its pharmacological evaluation. The study also reported on the compound's stability under physiological conditions, a key factor for its potential as a drug candidate.
In terms of pharmacological activity, recent preclinical studies have demonstrated that 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one exhibits notable effects on neurotransmitter systems, particularly as a modulator of dopamine and serotonin receptors. A 2024 paper in Neuropharmacology revealed that the compound has a high affinity for D2 and 5-HT2A receptors, suggesting potential applications in treating psychiatric disorders such as schizophrenia and depression. Moreover, its unique structural features may reduce off-target effects compared to existing therapeutics.
Another area of interest is the compound's role in metabolic regulation. A recent study in Cell Metabolism investigated its effects on glucose uptake and lipid metabolism in vitro and in vivo. The results indicated that 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one enhances insulin sensitivity and reduces hepatic lipid accumulation, positioning it as a potential candidate for metabolic syndrome and type 2 diabetes treatment. These findings are particularly significant given the global rise in metabolic disorders.
Despite these promising results, challenges remain in the clinical translation of 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one. Pharmacokinetic studies have shown variable bioavailability, and further optimization of its formulation is needed to improve its therapeutic index. Ongoing research is also exploring its potential side effects and long-term safety profile, which are critical for regulatory approval.
In conclusion, 2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one (CAS: 2228827-75-4) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological properties and unique chemical structure offer exciting opportunities for therapeutic innovation. Future studies should focus on addressing the current limitations and advancing its clinical potential.
2228827-75-4 (2-amino-1-(2,2-dimethylthiolan-3-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)